Cas no 95251-52-8 (Benzoic acid,3-[2-chloro-4-(trifluoromethyl)phenoxy]-, sodium salt (1:1))

• Product Name: Benzoic acid,3-[2-chloro-4-(trifluoromethyl)phenoxy]-, sodium salt (1:1)
• CAS No: 95251-52-8
• MF: C₁₄H₇ClF₃NaO₃
• MW: 338.64156460762
• CID: 813816
• PubChem ID: 23672269
• Update Time: 2025-04-19

Benzoic acid,3-[2-chloro-4-(trifluoromethyl)phenoxy]-, sodium salt (1:1) Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,3-[2-chloro-4-(trifluoromethyl)phenoxy]-, sodium salt (1:1)
• sodium,3-[2-chloro-4-(trifluoromethyl)phenoxy]benzoate
• Benzoic acid, 3-(2-chloro-4-(trifluoromethyl)phenoxy)-, sodium salt
• Benzoic acid, 3-(2-chloro-4-(trifluoromethyl)phenoxy)-, sodium salt (1:1)
• DTXSID00888628
• Benzoic acid, 3-[2-chloro-4-(trifluoromethyl)phenoxy]-, sodium salt
• SCHEMBL7574658
• 95251-52-8
• Benzoic acid, 3-[2-chloro-4-(trifluoromethyl)phenoxy]-, sodium salt (1:1)

• Inchi： 1S/C14H8ClF3O3.Na/c15-11-7-9(14(16,17)18)4-5-12(11)21-10-3-1-2-8(6-10)13(19)20;/h1-7H,(H,19,20);/q;+1/p-1
• InChI Key： FSRQRGRZULFUFP-UHFFFAOYSA-M
• SMILES： ClC1C=C(C(F)(F)F)C=CC=1OC1C=CC=C(C(=O)[O-])C=1.[Na+]

Computed Properties

• Exact Mass: 337.9933505g/mol
• Monoisotopic Mass: 337.9933505g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 381
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.4Ų